4-Ethynyl-4-hydroxycyclohexan-1-one

• IUPAC Name: 4-ethynyl-4-hydroxycyclohexan-1-one
• InChI: InChI=1S/C8H10O2/c1-2-8(10)5-3-7(9)4-6-8/h1,10H,3-6H2
• InChI Key: FTQXRFNSCAKNOI-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCC(=O)CC1)O
• Molecular Formula: C8H10O2
• Molecular Weight: 138.16 g/mol

Description

4-Ethynyl-4-hydroxycyclohexan-1-one (CAS Number: 70097-77-7) is an organic compound with the molecular formula C8H10O2 and an average mass of 138.166 Da . This compound is characterized as a gem -alkynol derivative, featuring both a ketone and an ethynyl group bonded to the same carbon atom, which also carries a hydroxy group . This structure serves as a valuable building block (synthon) in organic synthesis, particularly in the study of intermolecular interactions for the creation of more complex molecular architectures . Research indicates that its crystal structure is dominated by O-H···O=C hydrogen bonds, forming simple chains, with additional stabilization from C≡C-H···O=C interactions . These structural properties are critical for researchers designing new materials or compounds with specific solid-state characteristics. As a key intermediate, 4-Ethynyl-4-hydroxycyclohexan-1-one has been identified as a by-product in the controlled synthesis of a series of bis( gem -alkynols), which are part of extensive studies in synthon formation . Furthermore, compounds containing alkynyl groups are of significant interest in the search for novel substances with antibacterial activity, making this reagent a potential precursor in pharmaceutical research . This product is provided strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Synthetic Methodologies for 4 Ethynyl 4 Hydroxycyclohexan 1 One

Retrosynthetic Strategies and Key Disconnections for the Cyclohexanone (B45756) Core

A logical retrosynthetic analysis of 4-Ethynyl-4-hydroxycyclohexan-1-one identifies the carbon-carbon bond between the cyclohexanone ring and the ethynyl (B1212043) group as the primary disconnection. This leads back to two key precursors: a cyclohexanone derivative and an ethynyl anion equivalent.

Key Disconnection:

Figure 1: Primary retrosynthetic disconnection of 4-Ethynyl-4-hydroxycyclohexan-1-one.

This disconnection strategy suggests that the most direct synthetic approach would involve the nucleophilic addition of an acetylene (B1199291) anion to a suitable cyclohexanone precursor. The most logical precursor is 4-hydroxycyclohexan-1-one , which itself can be synthesized from readily available starting materials such as 1,4-cyclohexanediol. chemicalbook.com The ethynylation of a ketone is a well-established transformation in organic synthesis, often employing reagents like lithium acetylide or ethynylmagnesium bromide. youtube.com

An alternative, though less direct, retrosynthetic pathway could involve the formation of the cyclohexanone ring itself as a key step, for instance, through a Robinson annulation or a Diels-Alder reaction, with the ethynyl and hydroxyl groups already in place on one of the precursors. However, the former strategy is more convergent and likely to be more efficient.

Development of Stereoselective and Diastereoselective Synthetic Routes

The synthesis of 4-Ethynyl-4-hydroxycyclohexan-1-one as a single enantiomer or diastereomer is a significant challenge due to the presence of a stereocenter at the C4 position.

Achieving stereocontrol in the synthesis of this molecule hinges on the key ethynylation step. The addition of a nucleophile to a prochiral ketone like a substituted cyclohexanone can result in a racemic mixture of the two possible enantiomers. To control the absolute stereochemistry, either a chiral substrate, a chiral reagent, or a chiral catalyst must be employed.

Relative stereochemistry would become a factor if other substituents were present on the cyclohexanone ring. In the case of the parent compound, only absolute stereochemistry at C4 is a concern.

The use of chiral auxiliaries temporarily attached to the substrate can effectively control the stereochemical outcome of a reaction. thieme-connect.comwikipedia.orgresearchgate.netsigmaaldrich.com For the synthesis of 4-Ethynyl-4-hydroxycyclohexan-1-one, a chiral auxiliary could be appended to the cyclohexanone precursor to direct the facial attack of the ethynyl nucleophile. For instance, (S,S)-cyclohexane-1,2-diol can be used as a chiral auxiliary to direct the alkylation of ketones. nih.gov

Alternatively, a more atom-economical approach involves the use of chiral catalysts. Asymmetric catalysis has seen significant advancements, with numerous examples of highly enantioselective additions to ketones. chinesechemsoc.org Chiral ligands complexed to a metal center can create a chiral environment that favors the formation of one enantiomer over the other.

Table 1: Examples of Chiral Catalysts for Asymmetric Addition to Ketones

Catalyst System	Nucleophile	Typical Enantiomeric Excess (ee)
Zn(OTf)₂ / Chiral Amino Alcohol	Alkynylzinc	85-99%
Ti(Oi-Pr)₄ / Chiral Diol	Cyanide	>90%
RuCl₂(diphosphine)(diamine)	Hydrogen	up to 99% (for reduction)
Organocatalysts (e.g., Proline derivatives)	Various nucleophiles	70-98%

This table presents generalized data for asymmetric additions to ketones and is intended to be illustrative of the potential for stereocontrol.

Convergent and Linear Synthetic Pathways

The synthesis of complex molecules can be approached through either a linear or a convergent strategy.

Figure 2: Comparison of Linear and Convergent Pathways

A simplified comparison illustrating the higher potential overall yield of a convergent synthesis.

Green Chemistry Approaches in 4-Ethynyl-4-hydroxycyclohexan-1-one Synthesis

The principles of green chemistry aim to reduce the environmental impact of chemical processes. These principles can be applied to the synthesis of 4-Ethynyl-4-hydroxycyclohexan-1-one.

A key aspect of green chemistry is the reduction or replacement of hazardous organic solvents. The synthesis of functionalized cyclohexanones has been reported using greener approaches, such as the use of water as a solvent or even solvent-free conditions. researchgate.net For instance, the use of grinding techniques for aldol-type reactions to form chalcones has been demonstrated to be an effective solvent-free method. organic-chemistry.org

For the key ethynylation step, which often employs ethereal solvents like THF, research into greener alternatives is ongoing. The use of mechanochemistry (ball milling) for Grignard-type reactions has been shown to be a viable solvent-free alternative for the synthesis of tertiary alcohols. organic-chemistry.org

Table 2: Potential Green Solvents for Key Synthetic Steps

Reaction Step	Conventional Solvent	Potential Green Alternative
Synthesis of 4-hydroxycyclohexanone	Acetonitrile/Water	Water, Supercritical CO₂
Ethynylation of Ketone	Tetrahydrofuran (THF), Diethyl ether	2-Methyl-THF, Cyclopentyl methyl ether (CPME), Solvent-free (mechanochemistry)

Atom-Economical and Waste-Reducing Protocols

In the pursuit of greener and more efficient chemical processes, atom-economical approaches are paramount. For the synthesis of 4-ethynyl-4-hydroxycyclohexan-1-one, this translates to the direct addition of acetylene gas to 1,4-cyclohexanedione, where all the atoms of the reactants are incorporated into the final product, with minimal to no byproducts.

One of the most prominent methods for the ethynylation of carbonyl compounds is the Favorskii reaction , which utilizes a base to deprotonate a terminal alkyne, forming an acetylide that then acts as a nucleophile. researchgate.net Traditional Favorskii conditions often employ stoichiometric amounts of strong bases, such as sodium or lithium amide in liquid ammonia. researchgate.net However, modern variations have focused on more sustainable and practical approaches.

A significant advancement in this area is the use of catalytic amounts of a base in a polar aprotic solvent. Systems such as potassium hydroxide (B78521) (KOH) in dimethyl sulfoxide (B87167) (DMSO) have proven to be highly effective for the ethynylation of ketones. acs.orgmdpi.com This "superbasic" medium enhances the nucleophilicity of the acetylide, allowing the reaction to proceed under milder conditions, often at atmospheric pressure of acetylene and at room temperature. acs.org The use of catalytic base and the absence of cryogenic conditions contribute to a more atom-economical and less energy-intensive process. While much of the foundational work in this area was conducted some time ago, these methods are being revisited for their green chemistry advantages. acs.org

The reaction of acetylene with ketones in the presence of a base is a well-established method for forming propargyl alcohols. mdpi.com For the synthesis of 4-ethynyl-4-hydroxycyclohexan-1-one, controlling the stoichiometry of the acetylene and the reaction conditions is crucial to favor the formation of the mono-adduct over the di-adduct. The target compound has been identified as a by-product in the synthesis of bis(gem-alkynols), which further supports the feasibility of this synthetic route. rsc.org

Recent research has also explored the use of solid-supported bases, which can simplify product purification and catalyst recycling, further enhancing the green credentials of the synthesis. princeton.edu

Chemical Reactivity and Transformation Profiles of 4 Ethynyl 4 Hydroxycyclohexan 1 One

Reactivity of the Ethynyl (B1212043) Moiety

The terminal alkyne group is a highly versatile functional group that participates in a wide array of reactions, including cycloadditions, cross-coupling reactions, and hydration/hydroboration, allowing for the construction of more complex molecular architectures.

Click Chemistry Reactions (e.g., Copper-Catalyzed Alkyne-Azide Cycloaddition)

The terminal alkyne of 4-ethynyl-4-hydroxycyclohexan-1-one is a prime substrate for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction provides an efficient and highly regioselective route to 1,4-disubstituted 1,2,3-triazoles. The reaction proceeds under mild conditions and is tolerant of a wide range of functional groups, making it a powerful tool for creating diverse molecular libraries. For instance, the reaction of 4-ethynyl-4-hydroxycyclohexan-1-one with various organic azides in the presence of a copper(I) catalyst, often generated in situ from a copper(II) salt and a reducing agent like sodium ascorbate, would yield the corresponding triazole derivatives. These products incorporate the cyclohexanone (B45756) scaffold, which can be further functionalized.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Sonogashira, Heck)

The ethynyl group readily participates in palladium-catalyzed cross-coupling reactions, most notably the Sonogashira coupling. This reaction involves the coupling of a terminal alkyne with an aryl or vinyl halide in the presence of a palladium catalyst, a copper(I) co-catalyst, and a base. The reaction of 4-ethynyl-4-hydroxycyclohexan-1-one with various aryl halides would lead to the formation of arylethynyl-substituted cyclohexanol (B46403) derivatives. These compounds are of interest in materials science and medicinal chemistry due to the extended π-systems created.

While the classic Heck reaction involves the coupling of an alkene with an aryl or vinyl halide, variations involving alkynes are known. The reactivity of 4-ethynyl-4-hydroxycyclohexan-1-one in such transformations would likely depend on the specific reaction conditions and the nature of the coupling partner.

Hydration and Hydroboration Reactions

The hydration of the terminal alkyne in 4-ethynyl-4-hydroxycyclohexan-1-one, typically catalyzed by mercury(II) salts in the presence of aqueous acid, would lead to the formation of a methyl ketone. This transformation proceeds via a Markovnikov addition of water across the triple bond, followed by tautomerization of the resulting enol.

In contrast, hydroboration-oxidation of the alkyne would yield the corresponding aldehyde. This anti-Markovnikov addition of water is achieved by reacting the alkyne with a borane (B79455) reagent (e.g., 9-borabicyclo[3.3.1]nonane, 9-BBN), followed by oxidation with hydrogen peroxide in a basic medium. The choice between hydration and hydroboration allows for the selective synthesis of either a ketone or an aldehyde from the same starting alkyne.

Cycloaddition Reactions (e.g., [2+2+2], Diels-Alder)

The ethynyl group of 4-ethynyl-4-hydroxycyclohexan-1-one can participate in various cycloaddition reactions. For example, in a cobalt-catalyzed [2+2+2] cycloaddition, it could react with two molecules of another alkyne or a mixture of an alkyne and a nitrile to form substituted benzene (B151609) rings or pyridines, respectively. This reaction provides a powerful method for the rapid construction of aromatic systems.

While terminal alkynes are generally not as reactive as dienophiles in Diels-Alder reactions compared to activated alkenes, they can undergo this [4+2] cycloaddition with highly reactive dienes, particularly under high pressure or with Lewis acid catalysis. The reaction of 4-ethynyl-4-hydroxycyclohexan-1-one with a suitable diene would yield a cyclohexadiene derivative. ugr.es

Reactivity of the Tertiary Hydroxyl Group

The tertiary hydroxyl group in 4-ethynyl-4-hydroxycyclohexan-1-one, while being sterically hindered, can still undergo characteristic reactions of alcohols, primarily esterification and etherification.

Esterification and Etherification

The tertiary hydroxyl group can be converted into an ester by reaction with a carboxylic acid, acid chloride, or acid anhydride. smolecule.com Due to steric hindrance, the use of a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) or 4-dimethylaminopyridine (B28879) (DMAP) may be necessary to facilitate the reaction with a carboxylic acid. Alternatively, reaction with a more reactive acylating agent, such as an acid chloride or anhydride, in the presence of a non-nucleophilic base like pyridine (B92270) or triethylamine, would yield the corresponding ester.

Etherification of the tertiary alcohol is also possible, for example, through a Williamson ether synthesis-type reaction. This would involve deprotonation of the hydroxyl group with a strong base to form the alkoxide, followed by reaction with an alkyl halide. The choice of base and reaction conditions is crucial to avoid competing elimination reactions.

The dual functionality of 4-ethynyl-4-hydroxycyclohexan-1-one allows for a wide range of selective transformations, making it a valuable intermediate in the synthesis of complex organic molecules. The reactivity of the ethynyl and hydroxyl groups can be controlled by the appropriate choice of reagents and reaction conditions, enabling the stepwise construction of intricate molecular frameworks. The crystal structures of 4-ethynyl-4-hydroxycyclohexan-1-one and its derivatives are often stabilized by O-H···O=C hydrogen bonds, which can influence their solid-state reactivity and packing. researchgate.netresearchgate.net

Reaction Type	Reagents/Catalysts	Product Type
Ethynyl Moiety Reactions
Click Chemistry (CuAAC)	Organic Azide, Copper(I) Catalyst	1,2,3-Triazole
Sonogashira Coupling	Aryl/Vinyl Halide, Palladium Catalyst, Copper(I) Co-catalyst, Base	Aryl/Vinyl-substituted Alkyne
Hydration (Markovnikov)	Mercury(II) Salt, Aqueous Acid	Methyl Ketone
Hydroboration-Oxidation (anti-Markovnikov)	Borane Reagent, H2O2, Base	Aldehyde
[2+2+2] Cycloaddition	Alkyne/Nitrile, Cobalt Catalyst	Substituted Benzene/Pyridine
Diels-Alder Cycloaddition	Diene	Cyclohexadiene
Tertiary Hydroxyl Group Reactions
Esterification	Carboxylic Acid/Acid Chloride/Anhydride, Coupling Agent/Base	Ester
Etherification	Strong Base, Alkyl Halide	Ether

Oxidation Reactions and Stereochemical Implications

The oxidation of 4-ethynyl-4-hydroxycyclohexan-1-one can target the tertiary alcohol, the ketone, or the ethynyl group, with the outcome depending on the chosen oxidant and reaction conditions.

The tertiary alcohol at the C4 position is generally resistant to oxidation under standard conditions that would typically oxidize primary or secondary alcohols. Strong oxidizing agents under harsh conditions would be required to cleave the carbon-carbon bonds adjacent to the hydroxyl group.

The cyclohexanone moiety can undergo Baeyer-Villiger oxidation. In this reaction, a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), inserts an oxygen atom adjacent to the carbonyl carbon, converting the cyclic ketone into a lactone (a cyclic ester). For 4-ethynyl-4-hydroxycyclohexan-1-one, this would result in the formation of a seven-membered lactone. The regioselectivity of the oxygen insertion is determined by the migratory aptitude of the adjacent carbon atoms.

The ethynyl group is also susceptible to oxidation. Treatment with strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) or ozone (O₃) can lead to cleavage of the carbon-carbon triple bond, yielding a carboxylic acid at the C4 position after oxidative workup. Milder oxidation of the alkyne could potentially lead to the formation of an α-dicarbonyl species.

Due to the prochiral nature of the potential oxidation products, stereochemical implications are significant. For instance, the formation of a chiral lactone via Baeyer-Villiger oxidation would result in a racemic mixture unless a chiral oxidizing agent or catalyst is employed.

Elimination Reactions and Regioselectivity

The tertiary hydroxyl group of 4-ethynyl-4-hydroxycyclohexan-1-one can be eliminated under acidic conditions to form an alkene. This E1 elimination reaction proceeds through a carbocation intermediate at the C4 position. The regioselectivity of this reaction is governed by Zaitsev's rule, which predicts that the more substituted (and therefore more stable) alkene will be the major product.

In the case of 4-ethynyl-4-hydroxycyclohexan-1-one, deprotonation from either C3 or C5 would lead to the same endocyclic alkene, 4-ethynylcyclohex-3-en-1-one. Deprotonation from the methyl group of an analogous 4-substituted compound could lead to an exocyclic alkene. The stability of the resulting double bond, influenced by conjugation with the ketone and the ethynyl group, will determine the final product distribution. The formation of a double bond conjugated with the carbonyl group is generally favored.

Reactivity of the Cyclohexanone Carbonyl Group

The carbonyl group of the cyclohexanone ring is a primary site for a variety of chemical transformations, including nucleophilic additions and enolate-based reactions.

Nucleophilic Addition Reactions (e.g., Grignard, Organolithium, Hydride Reductions)

The electrophilic carbon of the carbonyl group is susceptible to attack by nucleophiles. However, the presence of acidic protons on the tertiary alcohol and the terminal alkyne complicates reactions with strongly basic nucleophiles like Grignard reagents (RMgX) and organolithium compounds (RLi) youtube.commasterorganicchemistry.comyoutube.com. These reagents will first act as bases, deprotonating the hydroxyl and ethynyl groups. Consequently, at least two equivalents of the organometallic reagent are required to achieve nucleophilic addition to the carbonyl group. Alternatively, the hydroxyl and ethynyl groups can be protected prior to the addition reaction.

Hydride reductions of the carbonyl group can be achieved using reagents like sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄) smolecule.com. These reactions convert the ketone to a secondary alcohol, yielding 4-ethynylcyclohexane-1,4-diol. The stereochemical outcome of this reduction is of particular interest. The approach of the hydride reagent can occur from either the axial or equatorial face of the cyclohexanone ring, leading to the formation of cis and trans diastereomers nih.govtamu.edunih.gov. The stereoselectivity is influenced by the steric bulk of the hydride reagent and the substituents on the ring nih.govtamu.eduresearchgate.net. Smaller reagents like NaBH₄ tend to favor axial attack, resulting in an equatorial hydroxyl group, while bulkier reagents like L-Selectride favor equatorial attack, leading to an axial hydroxyl group nih.govtamu.edu.

Table 1: Predicted Stereochemical Outcome of Hydride Reduction

Hydride Reagent	Major Product (Stereochemistry of new OH)
Sodium Borohydride (NaBH₄)	Equatorial
L-Selectride®	Axial

Enolate Chemistry and Alpha-Functionalization (e.g., Alkylation, Halogenation)

The cyclohexanone ring possesses acidic α-protons (on C2 and C6) that can be removed by a base to form a nucleophilic enolate masterorganicchemistry.comnih.gov. Similar to reactions with organometallic reagents, the base will also deprotonate the hydroxyl and ethynyl groups. Therefore, a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is typically used in excess to ensure complete enolate formation youtube.com. Since the ketone is symmetrical, only one enolate can be formed.

This enolate can then react with various electrophiles in α-functionalization reactions. For example, alkylation with an alkyl halide will introduce an alkyl group at the α-position youtube.comubc.ca. The stereochemistry of this addition is generally under kinetic control, with the electrophile preferentially approaching from the axial face to avoid steric hindrance, leading to an equatorially substituted product ubc.ca.

Halogenation at the α-position can be achieved using reagents like Br₂ in acidic or basic conditions. Under basic conditions, polyhalogenation can be a competing side reaction masterorganicchemistry.com.

Wittig and Horner-Wadsworth-Emmons Reactions

The carbonyl group can be converted to a carbon-carbon double bond via the Wittig reaction or the Horner-Wadsworth-Emmons (HWE) reaction masterorganicchemistry.comyoutube.com. The Wittig reaction utilizes a phosphorus ylide (a Wittig reagent) to introduce a new alkylidene group in place of the carbonyl oxygen libretexts.orglibretexts.org. The nature of the substituents on the ylide influences the stereoselectivity of the resulting alkene.

The Horner-Wadsworth-Emmons (HWE) reaction, which employs a phosphonate (B1237965) carbanion, is often preferred for the synthesis of E-alkenes with high stereoselectivity wikipedia.orgnrochemistry.comorganic-chemistry.org. The reaction of 4-ethynyl-4-hydroxycyclohexan-1-one with a stabilized phosphonate ylide is expected to yield the corresponding E-configured exocyclic alkene wikipedia.orgnrochemistry.com. A key advantage of the HWE reaction is that the phosphate (B84403) byproduct is water-soluble, simplifying purification organic-chemistry.org.

Table 2: Comparison of Wittig and HWE Reactions for Alkene Synthesis

Reaction	Reagent	Typical Product	Stereoselectivity	Byproduct
Wittig	Phosphorus Ylide	Alkene	Varies (Z or E)	Triphenylphosphine oxide
HWE	Phosphonate Carbanion	Alkene	Predominantly E	Dialkyl phosphate

Pericyclic Reactions and Rearrangements Involving the Molecular Framework

The molecular framework of 4-ethynyl-4-hydroxycyclohexan-1-one and its derivatives can potentially undergo pericyclic reactions, which are concerted reactions that proceed through a cyclic transition state msu.edulibretexts.orgnumberanalytics.com. While the parent molecule itself is not primed for common pericyclic reactions, transformations such as elimination can generate conjugated systems that are suitable substrates.

For instance, elimination of the tertiary alcohol followed by isomerization could lead to a conjugated diene system within the six-membered ring. This diene could then participate in a [4+2] cycloaddition (Diels-Alder reaction) with a suitable dienophile numberanalytics.com. Intramolecular Diels-Alder reactions might also be possible if a dienophile is tethered to the molecule.

The molecule could also undergo rearrangements under certain conditions. For example, if an α-haloketone derivative is formed, it could potentially undergo a Favorskii rearrangement upon treatment with a base. This would lead to a ring contraction, forming a five-membered ring with a carboxylic acid derivative.

Another possibility includes sigmatropic rearrangements, which involve the migration of a σ-bond across a π-system libretexts.org. The specific conditions required to induce such rearrangements in the framework of 4-ethynyl-4-hydroxycyclohexan-1-one would need to be explored.

Tandem and Cascade Reaction Sequences Utilizing Multiple Functionalities

The unique structural arrangement of 4-ethynyl-4-hydroxycyclohexan-1-one, featuring a ketone, a tertiary alcohol, and a terminal alkyne within a cyclohexane (B81311) ring, presents a versatile platform for the initiation of tandem and cascade reactions. These sequential transformations, occurring in a single pot, leverage the distinct reactivity of each functional group to construct complex molecular architectures, such as spirocycles and fused heterocyclic systems, with high efficiency and atom economy. The strategic activation of one functional group can trigger a cascade of intramolecular events, engaging the other functionalities to forge multiple new bonds and stereocenters.

A key strategy in exploiting the reactivity of this compound involves the initial interaction at the ketone or alkyne moiety. For instance, the ketone can undergo condensation reactions or serve as an electrophile, while the alkyne is amenable to activation by transition metals, particularly gold catalysts, or can participate in nucleophilic additions. The hydroxyl group often plays a crucial role as an intramolecular nucleophile, facilitating cyclization events.

One notable example of a tandem reaction is the Michael addition of a nucleophile to an activated alkyne, followed by an intramolecular aldol-type cyclization involving the ketone. This sequence allows for the construction of bicyclic systems. While specific studies commencing directly with 4-ethynyl-4-hydroxycyclohexan-1-one are not extensively documented in publicly available literature, the reactivity of analogous systems, such as allenic ketones reacting with alkyl vinyl ketones, provides a strong precedent for the formation of 4-alkynyl-3-hydroxycyclohexanones and 4-alkynylcyclohexenones through a tandem Michael addition/aldol reaction pathway. This suggests that 4-ethynyl-4-hydroxycyclohexan-1-one could potentially be a product of such a sequence or a precursor in related transformations.

Gold-catalyzed reactions are particularly effective for activating the alkyne functionality towards intramolecular attack by the hydroxyl group. This can initiate a cascade leading to the formation of various oxygen-containing heterocyclic structures. The specific outcome of these gold-catalyzed cyclizations is often dependent on the substitution pattern of the starting material and the reaction conditions employed. For alk-4-yn-1-ones, gold catalysis can lead to either 5-exo-dig cycloisomerization to form furans or 6-endo-dig cyclization to yield 4H-pyrans. In the presence of an alcohol, a tandem nucleophilic addition/cycloisomerization can occur, producing substituted tetrahydrofuranyl ethers. organic-chemistry.org

Furthermore, the inherent functionalities of 4-ethynyl-4-hydroxycyclohexan-1-one make it a promising candidate for the synthesis of spirocyclic compounds. The formation of spiroketals, for instance, can be envisaged through a sequence involving the hydration of the alkyne to a ketone, followed by intramolecular ketalization with the existing hydroxyl group and a newly formed one. The synthesis of spirocycles is a significant area of research due to their prevalence in natural products and their interesting three-dimensional structures.

The following tables summarize hypothetical yet mechanistically plausible tandem and cascade reactions involving 4-ethynyl-4-hydroxycyclohexan-1-one, based on established chemical principles and reactivity of similar compounds.

Table 1: Hypothetical Tandem Michael Addition-Aldol Cyclization

Reactant 1	Reactant 2 (Michael Acceptor)	Catalyst/Conditions	Intermediate	Final Product
4-Ethynyl-4-hydroxycyclohexan-1-one (as enolate)	Generic α,β-unsaturated ketone	Base (e.g., LDA, NaH)	Adduct from Michael addition	Bicyclic keto-alcohol

Table 2: Plausible Gold-Catalyzed Intramolecular Cyclization

Reactant	Catalyst	Solvent	Plausible Product(s)
4-Ethynyl-4-hydroxycyclohexan-1-one	Au(I) or Au(III) salt (e.g., AuCl, AuCl3)	Dichloromethane, Acetonitrile	Furan-fused or Pyran-fused bicyclic ether

Table 3: Potential Pathway to Spiroketal Formation

Starting Material	Reagent Sequence	Intermediate	Final Product
4-Ethynyl-4-hydroxycyclohexan-1-one	1. Alkyne hydration (e.g., HgSO4, H2O/H2SO4) 2. Acid-catalyzed spiroketalization	4-acetyl-1,4-dihydroxycyclohexane	Spiro[cyclohexane-1,2'- nih.govnih.govdioxolan]-4-one derivative

These examples underscore the potential of 4-ethynyl-4-hydroxycyclohexan-1-one as a valuable building block in synthetic organic chemistry, capable of undergoing complex and elegant tandem and cascade reactions to generate diverse and structurally intricate molecules. Further research into the specific reactivity of this compound is warranted to fully explore its synthetic utility.

Derivatization and Analogue Synthesis Stemming from 4 Ethynyl 4 Hydroxycyclohexan 1 One

Synthesis of Novel Polyfunctionalized Cyclohexane (B81311) and Cyclohexene (B86901) Derivatives

The inherent functionalities of 4-ethynyl-4-hydroxycyclohexan-1-one offer multiple avenues for the introduction of further chemical complexity. The ketone can undergo a range of classical transformations, including reduction to the corresponding alcohol, reductive amination to introduce nitrogen-containing substituents, and Wittig-type reactions to form exocyclic double bonds. The tertiary alcohol provides a handle for etherification or esterification, allowing for the attachment of various side chains.

The terminal alkyne is arguably the most versatile functional group for derivatization. It can readily participate in reactions such as the Sonogashira coupling, enabling the introduction of aryl, heteroaryl, or vinyl substituents. wikipedia.orglibretexts.orgnih.gov Furthermore, the alkyne can be hydrated to form a methyl ketone or reduced to either a cis- or trans-alkene, or fully to an ethyl group, thereby providing access to a wide range of saturated and unsaturated derivatives. The combination of these transformations in a sequential manner can lead to a vast library of polyfunctionalized cyclohexane and cyclohexene derivatives with diverse stereochemical and electronic properties.

Elaboration into Spirocyclic and Fused-Ring Systems

The construction of spirocyclic and fused-ring systems from 4-ethynyl-4-hydroxycyclohexan-1-one represents a significant step up in molecular complexity. Spirocycles, which contain two rings connected by a single common atom, are prevalent motifs in natural products and medicinally important compounds. The quaternary carbon bearing the hydroxyl and ethynyl (B1212043) groups is a prime candidate for the spiro center. Intramolecular reactions, such as the acid-catalyzed addition of the hydroxyl group to a transiently formed carbocation or a related species, could lead to the formation of spiro-ethers. nih.gov Alternatively, derivatization of the ketone followed by an intramolecular cyclization onto the alkyne or a derivative thereof could yield a variety of spirocyclic systems.

Fused-ring systems, where two rings share two adjacent atoms, can also be envisaged. nih.govrsc.orgthieme.descispace.com For instance, an intramolecular Diels-Alder reaction, where the alkyne or a diene derived from it acts as one of the components, could lead to the formation of a bicyclic system. Another potential strategy involves the intramolecular cyclization of a side chain, introduced via the ketone or alkyne, onto another part of the cyclohexane ring.

Preparation of Macrocyclic Structures Incorporating the Cyclohexanone (B45756) Scaffold

Macrocycles, cyclic molecules containing large rings (typically 12 or more atoms), are of significant interest in drug discovery due to their unique conformational properties and ability to bind to challenging biological targets. The bifunctional nature of 4-ethynyl-4-hydroxycyclohexan-1-one, with the reactive alkyne and a site for chain extension at the ketone, makes it an attractive building block for macrocyclization.

One potential approach involves the derivatization of the ketone with a long chain containing a terminal reactive group that can then undergo an intramolecular reaction with the ethynyl group. For example, a ring-closing metathesis (RCM) reaction between the alkyne and a terminal alkene at the end of the side chain could be employed. Alternatively, a "click" reaction, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), between an azide-terminated side chain and the ethynyl group could be used to close the macrocycle. 1clickchemistry.comsigmaaldrich.comprecisepeg.com

Development of Isosteres and Conformationally Restricted Analogues

Isosteres are molecules or groups of atoms that have similar shapes and sizes, often leading to similar physical, chemical, and biological properties. The development of isosteres of derivatives of 4-ethynyl-4-hydroxycyclohexan-1-one could be a valuable strategy in medicinal chemistry. For example, the ketone could be replaced by an oxime or a thioketal to probe the importance of the carbonyl group for biological activity. The ethynyl group could be replaced by a nitrile or a small heterocyclic ring to mimic its linear geometry and electronic properties.

Conformationally restricted analogues are molecules in which the number of accessible conformations is reduced, often leading to increased potency and selectivity for a biological target. The introduction of additional ring systems, as in the formation of spirocyclic or fused-ring derivatives (see section 4.2), is a common strategy for conformational restriction. The cyclohexane ring itself exists in a dynamic equilibrium of chair conformations, and the introduction of bulky substituents or the formation of fused rings can lock the ring into a specific conformation.

Applications in Advanced Organic Synthesis and Materials Science

Application in Supramolecular Chemistry and Self-Assembly Processes

The molecular architecture of 4-Ethynyl-4-hydroxycyclohexan-1-one, featuring both a hydrogen bond donor (-OH) and acceptor (C=O), as well as a terminal alkyne group, makes it a subject of interest in the field of supramolecular chemistry and crystal engineering. The spatial arrangement of these functional groups dictates the non-covalent interactions that govern its self-assembly into ordered solid-state structures.

A key study on the crystal structure of 4-Ethynyl-4-hydroxycyclohexan-1-one revealed that its solid-state packing is dominated by strong hydrogen bonds. nih.gov Specifically, the hydroxyl group of one molecule interacts with the carbonyl group of an adjacent molecule, forming O-H···O=C hydrogen bonds. This primary interaction is the driving force for the self-assembly of the molecules into one-dimensional, infinite chains. nih.gov

These primary hydrogen-bonded chains are further stabilized by weaker, yet significant, intermolecular interactions. These include C-H···O interactions involving the methylene (B1212753) protons of the cyclohexane (B81311) ring and the hydroxyl oxygen, as well as C-H···π interactions involving the acetylenic proton. nih.gov A crystallographic study identified the compound as a by-product in the synthesis of bis(gem-alkynols), which were part of a broader investigation into synthon formation in such derivatives. nih.gov The structure of 4-Ethynyl-4-hydroxycyclohexan-1-one is characterized by these strong synthons which are reinforced by additional interactions. nih.gov

It is noteworthy that direct intermolecular interactions between the gem-alkynol groups, which are characteristic of related bis(gem-alkynol) compounds, are absent in 4-Ethynyl-4-hydroxycyclohexan-1-one. nih.gov This highlights the pivotal role of the ketone functionality in directing the supramolecular assembly. The predictable, chain-like assembly of this molecule, dictated by robust hydrogen bonding motifs, makes it a simple yet elegant example of crystal engineering principles.

Intermolecular Interaction	Donor	Acceptor	Role in Self-Assembly
Primary Hydrogen Bond	Hydroxyl Group (-OH)	Carbonyl Group (C=O)	Formation of 1D Chains
Secondary Interaction	Acetylenic C-H	Carbonyl Group (C=O)	Stabilization of Chains
Secondary Interaction	Methylene C-H	Hydroxyl Oxygen	Stabilization of Chains

Role in Probe Chemistry for Mechanistic Investigations

The potential utility of 4-Ethynyl-4-hydroxycyclohexan-1-one as a chemical probe for elucidating reaction mechanisms or for activity-based protein profiling is an area of theoretical interest due to its specific functional groups. The terminal alkyne is a versatile functional group that can participate in a variety of chemical transformations, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction could, in principle, allow the molecule to be attached to reporter tags, such as fluorophores or biotin (B1667282), for visualization or affinity purification.

Furthermore, terminal alkynes have been shown in some contexts to react with nucleophilic residues, such as cysteine, in the active sites of certain enzymes. nih.govnih.gov This suggests a potential, though as yet unexplored, application as a covalent inhibitor or an activity-based probe for specific enzyme classes. The cyclohexane scaffold provides a rigid framework that could be further functionalized to enhance selectivity and binding affinity for a target of interest.

However, a comprehensive review of the current scientific literature reveals no specific studies where 4-Ethynyl-4-hydroxycyclohexan-1-one has been synthesized or utilized for the purpose of a chemical probe or in detailed mechanistic investigations of biological or chemical systems. While its structural motifs are suggestive of such applications, its role in this capacity remains hypothetical and awaits empirical validation through future research endeavors.

Advanced Spectroscopic and Analytical Methodologies for Structural Characterization

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for mapping the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C, chemists can deduce the structure of a molecule in solution.

1D NMR (¹H, ¹³C) for Backbone and Functional Group Assignment Principles

One-dimensional (1D) NMR spectroscopy provides fundamental information about the chemical environment of the hydrogen and carbon atoms within a molecule.

In the ¹H NMR spectrum of 4-Ethynyl-4-hydroxycyclohexan-1-one, distinct signals would be expected for the different types of protons. The chemical shift (δ) of each signal, measured in parts per million (ppm), is indicative of the electron density around the proton. For instance, protons adjacent to the electron-withdrawing carbonyl group (C=O) would appear at a higher chemical shift (downfield) compared to those on the cyclohexane (B81311) ring further away. The acetylenic proton (-C≡C-H) would have a characteristic chemical shift, and the hydroxyl (-OH) proton would appear as a broad or sharp singlet, depending on the solvent and concentration. The integration of each signal corresponds to the number of protons it represents, and the splitting pattern (multiplicity) reveals the number of neighboring protons, a phenomenon known as spin-spin coupling.

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal. libretexts.org The chemical shifts in ¹³C NMR are also highly dependent on the electronic environment. The carbonyl carbon (C=O) would be the most downfield signal, typically in the range of 200-220 ppm. The two sp-hybridized carbons of the ethynyl (B1212043) group would appear in the intermediate region of the spectrum. The sp³-hybridized carbons of the cyclohexane ring would be found in the upfield region, with the carbon bearing the hydroxyl group (C-OH) being more downfield than the other methylene (B1212753) (-CH₂-) carbons due to the electronegativity of the oxygen atom. youtube.comyoutube.com

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Ranges for 4-Ethynyl-4-hydroxycyclohexan-1-one (Note: This table is based on general principles and data from analogous compounds, as specific experimental data is unavailable.)

Functional Group	Atom	Predicted Chemical Shift (ppm)
Ketone	C=O	190 - 215
Alkyne	-C≡C-H	70 - 90
-C ≡C-H	70 - 90
-C≡C -H	2.0 - 3.0
Alcohol	C-OH	60 - 80
-OH	1.0 - 5.0 (variable)
Cyclohexane Ring	-CH₂- (alpha to C=O)	2.2 - 2.6
-CH₂- (beta to C=O)	1.8 - 2.2

2D NMR (COSY, HSQC, HMBC, NOESY) for Connectivity and Stereochemical Elucidation

Two-dimensional (2D) NMR experiments provide correlations between different nuclei, allowing for the unambiguous assignment of the 1D NMR signals and the elucidation of the molecule's connectivity and spatial arrangement. slideshare.netcreative-biostructure.comsdsu.edu

COSY (Correlation Spectroscopy): This homonuclear correlation experiment identifies protons that are coupled to each other, typically through two or three bonds. sdsu.edu Cross-peaks in a COSY spectrum would reveal the connectivity of the protons within the cyclohexane ring, for example, which -CH₂- group is adjacent to another.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of directly attached carbon atoms. creative-biostructure.comsdsu.edu It is invaluable for assigning the ¹³C signals based on the already assigned ¹H signals. Each cross-peak in an HSQC spectrum represents a C-H bond.

HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons that are separated by two or three bonds. creative-biostructure.comsdsu.edu HMBC is crucial for identifying quaternary carbons (carbons with no attached protons), such as the carbonyl carbon and the sp-hybridized carbon of the ethynyl group that is attached to the cyclohexane ring. It helps to piece together the entire molecular framework by connecting different spin systems.

NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space correlations between protons that are in close proximity, regardless of whether they are bonded. creative-biostructure.com For a cyclic molecule like 4-Ethynyl-4-hydroxycyclohexan-1-one, NOESY is instrumental in determining the stereochemistry, such as the relative orientation (axial or equatorial) of the ethynyl and hydroxyl groups on the cyclohexane ring.

Dynamic NMR Studies for Conformational Analysis

The cyclohexane ring is not static and undergoes conformational changes, primarily the "chair flip." Dynamic NMR studies, which involve recording NMR spectra at different temperatures, can provide insights into these conformational dynamics. libretexts.orgnih.govacs.orgpnas.org At room temperature, if the chair-to-chair interconversion is fast on the NMR timescale, the observed spectra will show averaged signals for the axial and equatorial protons. As the temperature is lowered, this interconversion slows down, and at a certain point (the coalescence temperature), the signals for the distinct axial and equatorial protons may be resolved. By analyzing the changes in the NMR line shapes with temperature, it is possible to determine the energy barrier for the conformational change. acs.org

Mass Spectrometry (MS) Techniques for Molecular Formula Determination and Fragmentation Analysis

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing the fragmentation patterns of the molecule. longdom.org

High-Resolution Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry (HRMS) provides a very precise measurement of the mass of a molecule, often to four or more decimal places. fiveable.melibretexts.orglibretexts.orgyoutube.com This high accuracy allows for the unambiguous determination of the molecular formula of a compound. For 4-Ethynyl-4-hydroxycyclohexan-1-one, with a nominal mass of 138, HRMS would be able to distinguish its molecular formula (C₈H₁₀O₂) from other possible formulas that have the same nominal mass but different elemental compositions.

Tandem Mass Spectrometry (MS/MS) for Structural Information

Tandem Mass Spectrometry (MS/MS) is a technique where ions of a specific m/z value (the precursor ions) are selected, fragmented, and then the resulting fragment ions (the product ions) are analyzed. longdom.orgnationalmaglab.orgwikipedia.orgnih.gov The fragmentation pattern is characteristic of the molecule's structure and can be used to confirm the presence of specific functional groups and to piece together the molecular structure. For 4-Ethynyl-4-hydroxycyclohexan-1-one, characteristic fragmentation pathways could include the loss of water (H₂O) from the hydroxyl group, the loss of acetylene (B1199291) (C₂H₂), and cleavage of the cyclohexane ring. By analyzing the masses of the resulting fragments, a detailed picture of the molecule's structure can be constructed.

Infrared (IR) and Raman Spectroscopy for Functional Group Identification and Vibrational Analysis

The hydroxyl group is anticipated to exhibit a strong, broad absorption band in the IR spectrum in the region of 3400-3300 cm⁻¹, characteristic of intermolecular hydrogen bonding. libretexts.orglibretexts.org The C-O stretching vibration of a secondary alcohol typically appears in the 1150-1075 cm⁻¹ range. spectroscopyonline.com

The carbonyl group of the cyclohexanone (B45756) ring is expected to show a strong, sharp absorption band in the IR spectrum. For saturated cyclic ketones, this C=O stretching vibration typically appears around 1715 cm⁻¹. orgchemboulder.comspectroscopyonline.com

The terminal alkyne functional group gives rise to two distinctive vibrational modes. The ≡C-H stretching vibration is expected to produce a sharp, moderately intense band in the IR spectrum around 3300 cm⁻¹. The C≡C stretching vibration is expected in the range of 2140-2100 cm⁻¹. This absorption is typically weak in the IR spectrum but gives a strong signal in the Raman spectrum. nih.govresearchgate.netnih.gov The complementarity of IR and Raman spectroscopy is particularly evident here; the C≡C stretch, being a more polarizable bond, is more Raman active. acs.orgacs.orgresearchgate.net

The methylene groups (-CH₂-) of the cyclohexane ring will contribute to C-H stretching vibrations in the 3000-2850 cm⁻¹ region and various bending and rocking modes in the fingerprint region (below 1500 cm⁻¹).

An overview of the expected vibrational bands is provided in the table below.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected IR Intensity	Expected Raman Intensity
Hydroxyl (-OH)	O-H Stretch (H-bonded)	3400 - 3300	Strong, Broad	Weak
Alkyne (≡C-H)	≡C-H Stretch	~3300	Sharp, Medium	Medium
Cyclohexane (-CH₂-)	C-H Stretch	3000 - 2850	Medium to Strong	Medium to Strong
Alkyne (-C≡C-)	C≡C Stretch	2140 - 2100	Weak to Medium	Strong
Ketone (C=O)	C=O Stretch	~1715	Strong	Medium
Alcohol (C-O)	C-O Stretch	1150 - 1075	Strong	Weak

X-ray Crystallography for Definitive Solid-State Structure Determination

X-ray crystallography stands as the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. For 4-Ethynyl-4-hydroxycyclohexan-1-one, a study by Bilton et al. (2000) provides crucial insights into its solid-state structure.

The compound crystallizes in the monoclinic space group P2(1)/c. The crystal structure reveals a chair conformation for the cyclohexane ring. A key feature of the crystal packing is the formation of hydrogen-bonded chains. The hydroxyl group of one molecule acts as a hydrogen bond donor to the carbonyl oxygen atom of an adjacent molecule (O-H···O=C). These interactions link the molecules into simple chains, a common supramolecular synthon in gem-alkynol derivatives. This intermolecular hydrogen bonding is a dominant force in the crystal lattice.

The study also notes the presence of weaker C-H···O interactions that further stabilize the crystal packing, specifically involving the acetylenic C-H and the methylene C-H groups as donors to the carbonyl oxygen.

The crystallographic data provides unambiguous proof of the connectivity and the solid-state conformation of the molecule.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2(1)/c
Key Intermolecular Interactions	O-H···O=C hydrogen bonds forming chains

Chiroptical Spectroscopy (e.g., Circular Dichroism, Optical Rotatory Dispersion) for Absolute Stereochemistry

4-Ethynyl-4-hydroxycyclohexan-1-one possesses a chiral center at the C4 carbon, the atom bearing both the hydroxyl and the ethynyl groups. This means the molecule can exist as a pair of enantiomers. Chiroptical spectroscopic techniques, such as Circular Dichroism (CD) and Optical Rotatory Dispersion (ORD), are essential for distinguishing between these enantiomers and determining the absolute stereochemistry of a chiral sample.

Circular Dichroism (CD) measures the differential absorption of left and right circularly polarized light by a chiral molecule. libretexts.org An optically active sample will absorb the two types of polarized light differently in the region of its chromophoric absorptions, resulting in a CD spectrum. The carbonyl group (C=O) of the cyclohexanone ring is a well-studied chromophore. The n→π* electronic transition of the carbonyl group is electronically forbidden but can be observed as a weak absorption in the UV region (around 280-300 nm) and is known to give rise to a Cotton effect in the CD spectrum of chiral ketones. royalsocietypublishing.orgstackexchange.com The sign and intensity of this Cotton effect are highly sensitive to the stereochemical environment around the carbonyl group.

Optical Rotatory Dispersion (ORD) measures the change in the angle of rotation of plane-polarized light as a function of wavelength. nih.gov A plain ORD curve shows a gradual change in rotation as the wavelength changes. However, in the region of a chromophore's absorption, the curve will show a characteristic peak and trough, known as a Cotton effect. The shape and sign of the Cotton effect curve can be correlated with the absolute configuration of the molecule. For chiral cyclohexanones, the "Octant Rule" is an empirical rule that can be used to predict the sign of the Cotton effect based on the spatial arrangement of substituents relative to the carbonyl group. stackexchange.com

While no experimental CD or ORD data for 4-Ethynyl-4-hydroxycyclohexan-1-one have been reported in the searched literature, these techniques would be the primary methods for determining the absolute configuration of a resolved enantiomer of this compound. Theoretical calculations of the CD spectrum could also be employed to correlate the experimental spectrum with a specific enantiomer.

Computational and Theoretical Chemistry Studies on 4 Ethynyl 4 Hydroxycyclohexan 1 One

Quantum Chemical Calculations for Electronic Structure and Reactivity Prediction

Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule, governed by the arrangement of its electrons and nuclei.

Density Functional Theory (DFT) has become a primary workhorse in computational chemistry due to its favorable balance of accuracy and computational cost. For 4-ethynyl-4-hydroxycyclohexan-1-one, DFT calculations would typically be employed to determine its optimized geometry, electronic properties, and to predict its spectroscopic signatures.

A common approach involves using a hybrid functional, such as B3LYP, in conjunction with a Pople-style basis set like 6-311++G(d,p). icm.edu.plresearchgate.net This level of theory is well-suited for calculating properties of organic molecules containing carbon, hydrogen, and oxygen. icm.edu.plresearchgate.net The inclusion of diffuse functions (++) is important for accurately describing the lone pairs of the oxygen atoms and the π-system of the ethynyl (B1212043) group, while polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

Key parameters that can be derived from DFT calculations include:

Optimized Molecular Geometry: Bond lengths, bond angles, and dihedral angles of the most stable conformation.

Electronic Properties: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting reactivity. The HOMO-LUMO gap provides an indication of the molecule's kinetic stability.

Molecular Electrostatic Potential (MEP): The MEP map visually represents the charge distribution on the molecule's surface, highlighting electrophilic (electron-poor) and nucleophilic (electron-rich) sites. For 4-ethynyl-4-hydroxycyclohexan-1-one, the oxygen of the carbonyl group would be an area of negative potential (nucleophilic), while the hydrogen of the hydroxyl group and the ethynyl proton would be regions of positive potential (electrophilic).

Natural Bond Orbital (NBO) Analysis: This analysis provides information about charge distribution, hybridization, and donor-acceptor interactions within the molecule.

A hypothetical table of DFT-calculated properties for the chair conformation of 4-ethynyl-4-hydroxycyclohexan-1-one is presented below.

Property	Calculated Value (B3LYP/6-311++G(d,p))
HOMO Energy	-7.2 eV
LUMO Energy	-0.8 eV
HOMO-LUMO Gap	6.4 eV
Dipole Moment	3.5 D
Natural Charge on C=O Oxygen	-0.65 e
Natural Charge on O-H Oxygen	-0.75 e
Natural Charge on O-H Hydrogen	+0.48 e
Natural Charge on C≡C-H Hydrogen	+0.25 e

This table is generated based on typical values for similar functional groups and is for illustrative purposes.

Ab initio methods, which are based on first principles without empirical parameterization, can also be employed for higher accuracy, albeit at a greater computational expense. Methods like Møller-Plesset perturbation theory (e.g., MP2) or Coupled Cluster theory (e.g., CCSD(T)) could be used to obtain more precise energetic and geometric information, particularly for refining the relative energies of different conformers or for studying intermolecular interactions. While full geometry optimizations with these methods might be computationally intensive for a molecule of this size, single-point energy calculations on DFT-optimized geometries are a common practice to achieve a higher level of accuracy.

Conformational Analysis and Potential Energy Surface Mapping

The cyclohexane (B81311) ring of 4-ethynyl-4-hydroxycyclohexan-1-one is flexible and can adopt several conformations, with the chair and boat forms being the most significant. A detailed conformational analysis is crucial as the molecule's reactivity and properties can be conformation-dependent.

Computational methods can be used to map the potential energy surface (PES) of the molecule by systematically varying key dihedral angles. This allows for the identification of all stable conformers (local minima on the PES) and the transition states that connect them.

For 4-ethynyl-4-hydroxycyclohexan-1-one, the primary conformational equilibrium is between two chair forms, which interconvert via a twist-boat intermediate. The substituents (hydroxyl and ethynyl groups) can be in either axial or equatorial positions. Generally, bulky substituents prefer the equatorial position to minimize steric strain (1,3-diaxial interactions).

A computational study would likely reveal the following order of stability for the chair conformers:

Equatorial-Ethynyl, Equatorial-Hydroxyl: This is expected to be the most stable conformer, minimizing steric hindrance for both substituents.

Equatorial-Ethynyl, Axial-Hydroxyl: Less stable than the di-equatorial form.

Axial-Ethynyl, Equatorial-Hydroxyl: Likely to be significantly less stable due to the steric bulk of the ethynyl group.

Axial-Ethynyl, Axial-Hydroxyl: The least stable chair conformer.

The relative energies of these conformers can be calculated with high accuracy using DFT or ab initio methods.

Conformer	Relative Energy (kcal/mol)
Equatorial-Ethynyl, Equatorial-Hydroxyl	0.00
Equatorial-Ethynyl, Axial-Hydroxyl	0.5 - 1.0
Axial-Ethynyl, Equatorial-Hydroxyl	> 4.0
Axial-Ethynyl, Axial-Hydroxyl	> 5.0

This table presents hypothetical relative energies based on established principles of conformational analysis.

Molecular Dynamics Simulations for Solvent and Temperature Effects

While quantum chemical calculations are typically performed on isolated molecules in the gas phase at 0 K, the properties and behavior of 4-ethynyl-4-hydroxycyclohexan-1-one in a real-world setting are influenced by solvent and temperature. Molecular dynamics (MD) simulations can be used to model these effects.

In an MD simulation, the motion of every atom in the system (the solute and surrounding solvent molecules) is calculated over time by solving Newton's equations of motion. This provides a dynamic picture of the molecule's behavior, including conformational changes, solvent interactions, and the formation and breaking of hydrogen bonds.

For 4-ethynyl-4-hydroxycyclohexan-1-one, MD simulations in a polar solvent like water or a non-polar solvent like chloroform (B151607) could reveal:

Solvent Shell Structure: How solvent molecules arrange around the solute, particularly around the polar hydroxyl and carbonyl groups.

Hydrogen Bonding Dynamics: The lifetime and geometry of hydrogen bonds between the solute and solvent, as well as potential intermolecular hydrogen bonds between solute molecules. nih.gov

Conformational Dynamics: The rate of interconversion between different conformers at a given temperature.

Elucidation of Reaction Mechanisms and Transition State Structures

Computational chemistry is an invaluable tool for studying reaction mechanisms. By mapping the reaction pathway, locating transition state structures, and calculating activation energies, one can predict the feasibility and selectivity of a chemical reaction.

For 4-ethynyl-4-hydroxycyclohexan-1-one, several reactions could be investigated:

Nucleophilic Addition to the Carbonyl Group: The addition of a nucleophile (e.g., a Grignard reagent or a hydride) to the carbonyl carbon is a fundamental reaction of ketones. youtube.com Computational studies can determine the stereoselectivity of the attack (i.e., whether the nucleophile adds to the axial or equatorial face of the carbonyl group) by calculating the energies of the corresponding transition states.

Reactions at the Ethynyl Group: The terminal alkyne can undergo deprotonation followed by nucleophilic attack, or it can participate in addition reactions. youtube.com

Reactions involving the Hydroxyl Group: The hydroxyl group can act as a nucleophile or be deprotonated to form an alkoxide. masterorganicchemistry.com

For a given reaction, the transition state is a first-order saddle point on the potential energy surface. Its structure and energy determine the reaction rate. Frequency calculations are used to confirm that a located structure is a true transition state (it should have exactly one imaginary frequency corresponding to the motion along the reaction coordinate).

Reaction Type	Calculated Activation Energy (kcal/mol)
Hydride addition to carbonyl (equatorial attack)	10 - 15
Hydride addition to carbonyl (axial attack)	12 - 18
Deprotonation of hydroxyl group by a base	Dependent on base strength
Deprotonation of ethynyl group by a base	Dependent on base strength

This table provides a hypothetical range of activation energies for illustrative purposes.

Prediction and Interpretation of Spectroscopic Parameters

Computational methods can predict various spectroscopic parameters, which can be compared with experimental data to confirm the structure of a molecule.

Infrared (IR) Spectroscopy: The vibrational frequencies and intensities of a molecule can be calculated from the second derivatives of the energy with respect to the atomic positions. These calculated frequencies are often scaled by an empirical factor to account for anharmonicity and other systematic errors. For 4-ethynyl-4-hydroxycyclohexan-1-one, key predicted vibrations would include the O-H stretch, the C=O stretch, the C≡C stretch, and the ≡C-H stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts of ¹H and ¹³C nuclei can be calculated using methods like the Gauge-Independent Atomic Orbital (GIAO) method. researchgate.net These calculations provide the absolute magnetic shielding tensors, which are then converted to chemical shifts relative to a standard (e.g., tetramethylsilane, TMS). Comparing calculated and experimental NMR spectra can be a powerful way to distinguish between different isomers or conformers.

UV-Vis Spectroscopy: The electronic transitions that give rise to UV-Vis absorption can be predicted using Time-Dependent DFT (TD-DFT). This method calculates the excitation energies and oscillator strengths for transitions from the ground state to various excited states. For 4-ethynyl-4-hydroxycyclohexan-1-one, the main absorption would likely be the n→π* transition of the carbonyl group.

Spectroscopic Parameter	Predicted Value
IR: ν(O-H)	~3600 cm⁻¹ (sharp, free), ~3400 cm⁻¹ (broad, H-bonded)
IR: ν(C=O)	~1715 cm⁻¹
IR: ν(C≡C)	~2100 cm⁻¹
IR: ν(≡C-H)	~3300 cm⁻¹
¹³C NMR: C=O	~210 ppm
¹³C NMR: C-OH	~70 ppm
¹³C NMR: C≡C	~85 ppm (quaternary), ~75 ppm (CH)
UV-Vis: λ_max (n→π*)	~280-290 nm

This table contains theoretically predicted spectroscopic data based on typical values for the functional groups present.

Future Perspectives and Emerging Research Directions

Development of Chemo- and Regioselective Transformations

The presence of multiple reactive sites in 4-Ethynyl-4-hydroxycyclohexan-1-one presents both a challenge and an opportunity for synthetic chemists. Future research will undoubtedly focus on the development of highly chemo- and regioselective transformations to selectively functionalize one group in the presence of others.

One of the most promising avenues is the synthesis of spirocyclic compounds. The ketone functionality can serve as a handle for the construction of spiro-heterocycles, which are prevalent motifs in medicinally active compounds. acs.orgacs.orgnih.gov For instance, three-component reactions involving isatins, substituted ureas, and cyclic ketones have been shown to be an efficient method for accessing novel spiro-heterocycles. acs.org The application of such methodologies to 4-Ethynyl-4-hydroxycyclohexan-1-one could lead to a diverse library of novel spiro-compounds bearing a reactive alkyne moiety for further derivatization.

Another key area of development will be the selective transformation of the propargylic alcohol moiety. The reductive deoxygenation of 1-en-4-yn-3-ols to 1,4-enynes has been achieved with high chemo- and regioselectivity using a cooperative catalytic system of FeF3 and TfOH. rsc.org Adapting such methods to 4-Ethynyl-4-hydroxycyclohexan-1-one could provide a route to valuable enyne intermediates, which are important precursors in natural product synthesis and materials science.

Moreover, the development of orthogonal protection strategies will be crucial for the stepwise functionalization of the molecule. This would allow for the selective reaction of the ketone, alcohol, or alkyne, enabling the synthesis of highly complex and precisely substituted cyclohexyl derivatives.

Exploration of Novel Catalytic Systems for Synthesis and Derivatization

The development of novel catalytic systems will be paramount to unlocking the synthetic potential of 4-Ethynyl-4-hydroxycyclohexan-1-one. Gold catalysts, in particular, have shown remarkable reactivity towards alkynyl ketones, facilitating a variety of transformations. nih.govacs.orgorganic-chemistry.orgacs.org Gold(I)-catalyzed intramolecular carbocyclization of alkynyl ketones can lead to the formation of highly substituted cyclic enones. acs.org The application of similar gold catalysts to 4-Ethynyl-4-hydroxycyclohexan-1-one could open up new pathways for the synthesis of bicyclic systems. Furthermore, gold(I)-catalyzed reactions of 1-(1-alkynyl)-cyclopropyl ketones with nucleophiles have been shown to produce highly substituted furans, highlighting the potential for gold catalysis to mediate complex cascade reactions. nih.govorganic-chemistry.org

Palladium catalysis also offers exciting possibilities. Palladium-catalyzed aerobic dehydrogenation of substituted cyclohexanones to phenols is a powerful tool for the synthesis of aromatic compounds. nih.govrsc.org Applying this methodology to derivatives of 4-Ethynyl-4-hydroxycyclohexan-1-one could provide access to a new class of substituted phenols with an ethynyl (B1212043) group, which can be further functionalized using click chemistry or other alkyne-specific reactions.

Photocatalysis represents another burgeoning field with significant potential. The use of photocatalysts for the synthesis of cyclohexanones and their derivatives under mild conditions is an area of active research. nih.govacs.orgrsc.orgnih.govresearchgate.net The development of photocatalytic systems that can selectively act on the ketone or alkyne functionality of 4-Ethynyl-4-hydroxycyclohexan-1-one could lead to novel and environmentally friendly synthetic transformations. For instance, photocatalytic oxidation of cyclohexene (B86901) has been shown to yield cyclohexanone (B45756) among other products, suggesting the potential for photocatalytic manipulation of the cyclohexyl ring. rsc.org

The following table summarizes potential catalytic transformations for 4-Ethynyl-4-hydroxycyclohexan-1-one based on related systems:

Catalyst Type	Transformation	Potential Product
Gold (Au)	Intramolecular Cyclization	Bicyclic Enones
Gold (Au)	Reaction with Nucleophiles	Substituted Furans
Palladium (Pd)	Aerobic Dehydrogenation	Ethynyl-substituted Phenols
Photocatalyst	Selective Oxidation/Reduction	Functionalized Cyclohexanones

Integration into Flow Chemistry and Automated Synthesis Platforms

The transition from traditional batch synthesis to continuous flow chemistry offers numerous advantages, including enhanced safety, improved reproducibility, and easier scalability. rsc.orgresearchgate.netyoutube.comacs.orgrsc.org The synthesis and derivatization of 4-Ethynyl-4-hydroxycyclohexan-1-one are well-suited for integration into flow chemistry platforms.

Flow chemistry allows for precise control over reaction parameters such as temperature, pressure, and reaction time, which is crucial for achieving high selectivity in the transformation of multifunctional compounds like 4-Ethynyl-4-hydroxycyclohexan-1-one. rsc.org For example, the exothermic nature of many organometallic reactions used for derivatization can be safely managed in a flow reactor. youtube.com

Furthermore, flow chemistry enables the "telescoping" of multi-step syntheses, where the output of one reactor is directly fed into the next, eliminating the need for intermediate purification steps. researchgate.netyoutube.com This approach could be used to develop a fully automated synthesis of complex molecules starting from 4-Ethynyl-4-hydroxycyclohexan-1-one. The integration of in-line analytical techniques would allow for real-time reaction monitoring and optimization, accelerating the discovery of new transformations and derivatives. rsc.org

Applications in Chemical Biology Tool Development (as synthetic precursors, not clinical)

The structural motifs accessible from 4-Ethynyl-4-hydroxycyclohexan-1-one make it a valuable precursor for the development of chemical biology tools. The spirocyclic scaffolds that can be generated from this compound are of particular interest, as they are found in numerous biologically active natural products and have been identified as privileged structures in drug discovery. nih.gov The rigidity and three-dimensionality of spirocycles can lead to improved binding affinity and selectivity for protein targets.

The terminal alkyne group provides a versatile handle for the attachment of reporter molecules, such as fluorescent dyes or biotin (B1667282) tags, via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). This "click chemistry" approach would allow for the facile generation of chemical probes for use in target identification and validation studies.

By synthesizing a library of diverse compounds derived from 4-Ethynyl-4-hydroxycyclohexan-1-one, researchers can screen for molecules that modulate the activity of specific enzymes or protein-protein interactions. The modular nature of the synthesis, starting from a common precursor, would facilitate the exploration of structure-activity relationships and the optimization of probe properties.

Challenges and Opportunities in Scaling Up Synthetic Processes

While the laboratory-scale synthesis of 4-Ethynyl-4-hydroxycyclohexan-1-one has been reported as a by-product, scaling up its production presents both challenges and opportunities. nih.gov The primary challenge lies in developing a cost-effective and efficient synthesis that can be implemented on an industrial scale. This will likely require moving away from stoichiometric reagents to catalytic processes.

The use of flow chemistry, as discussed previously, offers a significant opportunity to overcome many of the challenges associated with scaling up. rsc.orgresearchgate.net The improved heat and mass transfer in flow reactors can lead to higher yields and purities, while the smaller reactor volumes enhance safety, particularly when dealing with energetic or hazardous reagents. Automation of the flow process can further reduce costs and improve efficiency.

Another key consideration for scale-up is the availability and cost of starting materials. Research into alternative, more sustainable synthetic routes starting from readily available feedstocks will be crucial for the commercial viability of 4-Ethynyl-4-hydroxycyclohexan-1-one and its derivatives.

The development of robust purification methods that are amenable to large-scale production will also be necessary. This may involve exploring crystallization, distillation, or chromatographic techniques that can be efficiently scaled.

Q & A

Q. What are the common synthetic pathways for preparing 4-Ethynyl-4-hydroxycyclohexan-1-one, and how can reaction completion be monitored?

A typical synthesis involves refluxing precursors (e.g., substituted cyclohexanones) with catalysts like anhydrous potassium carbonate in ethanol. Reaction progress can be tracked via colorimetric changes, TLC, or spectroscopic methods (e.g., IR for ketone reduction). Post-reaction, purification steps include precipitation in cold water, filtration, and recrystallization .

Q. Which spectroscopic techniques are critical for characterizing 4-Ethynyl-4-hydroxycyclohexan-1-one?

Key methods include:

• NMR : To confirm cyclohexane ring substitution patterns and hydroxyl/ethynyl group integration.
• IR : For identifying hydroxy (O-H stretch) and ketone (C=O stretch) functional groups.
• Mass Spectrometry : To verify molecular weight and fragmentation patterns.
  Cross-referencing with databases like PubChem or EPA DSSTox ensures accuracy .

Q. What safety protocols should be followed when handling 4-Ethynyl-4-hydroxycyclohexan-1-one in the lab?

• Use PPE: Nitrile gloves, lab coats, and safety goggles.
• Work in a fume hood to avoid inhalation of vapors.
• In case of skin contact, rinse immediately with water; for eye exposure, flush with water for 15 minutes and seek medical attention .

Advanced Research Questions

Q. How do steric and electronic effects of substituents influence the regioselectivity of reactions involving 4-Ethynyl-4-hydroxycyclohexan-1-one?

The ethynyl group’s electron-withdrawing nature and steric bulk may direct electrophilic attacks to specific positions on the cyclohexane ring. Computational modeling (e.g., DFT) and comparative studies with analogs (e.g., fluorinated or chlorinated derivatives) can elucidate substituent effects on reaction pathways .

Q. What strategies are recommended for resolving contradictions in biological activity data for this compound?

• Cross-validation : Replicate assays in multiple cell lines or enzymatic systems.
• Dose-response studies : Establish concentration-dependent effects to rule out non-specific interactions.
• Structural analogs : Compare activity with derivatives (e.g., trifluoromethyl-substituted cyclohexanes) to isolate functional group contributions .

Q. How can researchers design assays to evaluate the enzyme inhibition potential of 4-Ethynyl-4-hydroxycyclohexan-1-one?

• Kinetic assays : Measure changes in substrate turnover rates using UV-Vis spectroscopy.
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinities.
• Molecular docking : Predict interactions with enzyme active sites.
  Use hydrochloride salts (if applicable) to enhance solubility in aqueous buffers .

Q. What methodologies ensure reproducibility in synthesizing and testing derivatives of 4-Ethynyl-4-hydroxycyclohexan-1-one?

• Detailed protocols : Document reaction conditions (temperature, solvent purity, catalyst ratios).
• Batch-to-batch validation : Characterize each synthesis batch via HPLC or GC-MS.
• Open data practices : Share raw spectra and crystallographic data in supplementary materials .

Q. How should researchers address discrepancies between computational predictions and experimental results for this compound?

• Error analysis : Quantify uncertainties in computational parameters (e.g., basis sets in DFT).
• Experimental controls : Validate computational models with structurally similar compounds.
• Collaborative validation : Cross-check data with independent labs or databases like NIST .

Methodological Best Practices

Q. What are the best practices for documenting synthetic procedures and analytical data in publications?

• Structured reporting : Separate experimental sections into synthesis, purification, and characterization.
• Supplementary materials : Include raw NMR/IR spectra and crystallographic data files.
• Reproducibility notes : Specify equipment calibration details and reagent lot numbers .

Q. How can researchers mitigate risks when scaling up reactions involving 4-Ethynyl-4-hydroxycyclohexan-1-one?

• Pilot studies : Test small-scale reactions under varied conditions (e.g., pressure, temperature).
• Safety audits : Assess exothermic risks and byproduct toxicity using tools like EPA DSSTox.
• Waste management : Neutralize reactive byproducts before disposal .